(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• CAS RN: 90712-47-3
• Molecular Formula: C14H15N5O5S2
• Molecular Weight: 397.4 g/mol
• IUPAC Name: (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C14H15N5O5S2/c1-5-3-25-12-8(11(21)19(12)9(5)13(22)23)17-10(20)7(18-24-2)6-4-26-14(15)16-6/h4,8,12H,3H2,1-2H3,(H2,15,16)(H,17,20)(H,22,23)/b18-7+/t8-,12-/m1/s1
• InChI Key: MQLRYUCJDNBWMV-RWFJUVPESA-N
• Isomeric SMILES: CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)/C(=N/OC)/C3=CSC(=N3)N)SC1)C(=O)O
• SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)O
• Pictograms: Irritant
• synonyms: 2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido-3-desacetoxyceph-3-em-4-carboxylic acid; cefetamet; LY 97964; LY-97964; Ro 15-8074; Ro-15-8074

Description

Cefetamet is a third-generation cephalosporin antibiotic known for its broad-spectrum activity against various Gram-positive and Gram-negative bacteria. It is particularly effective against pathogens such as Neisseria gonorrhoeae, Haemophilus influenzae, and Enterobacteriaceae . Cefetamet is often administered in the form of its prodrug, cefetamet pivoxil, which is orally active and hydrolyzed in the body to release the active compound .

Scientific Research Applications

Cefetamet has a wide range of scientific research applications:

Chemistry: Cefetamet is used as a model compound in studies involving cephalosporin antibiotics and their chemical properties.

Biology: In biological research, cefetamet is used to study bacterial resistance mechanisms and the efficacy of antibiotics against various pathogens.

Medicine: Clinically, cefetamet is used to treat infections caused by susceptible bacteria, including respiratory tract infections, urinary tract infections, and sexually transmitted infections.

Industry: In the pharmaceutical industry, cefetamet is utilized in the development of new antibiotic formulations and drug delivery systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cefetamet pivoxil involves several key steps. One common method includes reacting (Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino acetic acid with p-nitrophenol, followed by the addition of 7-aminocephalosporanic acid (7-ADCA) and subsequent agitation for reaction . The resulting compound is then further processed to obtain cefetamet pivoxil hydrochloride.

Industrial Production Methods

Industrial production of cefetamet pivoxil hydrochloride typically involves the preparation of dispersible tablets. These tablets are composed of cefetamet pivoxil hydrochloride, microcrystalline cellulose, polyvinylpolypyrrolidone, calcium hydrophosphate, sodium starch glycolate, silicon dioxide, magnesium stearate, and steviosin . The formulation ensures good dispersion, rapid disintegration, and high bioavailability.

Chemical Reactions Analysis

Types of Reactions

Cefetamet undergoes various chemical reactions, including:

Oxidation: Cefetamet can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert cefetamet into its reduced forms.

Substitution: Substitution reactions involving cefetamet can occur, particularly at the amino and methoxyimino groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired product and the specific reaction pathway .

Major Products Formed

The major products formed from these reactions include oxidized cefetamet derivatives, reduced forms of cefetamet, and substituted cefetamet compounds with modified functional groups .

Mechanism of Action

Cefetamet exerts its antibacterial effects by inhibiting the final transpeptidation step of peptidoglycan synthesis in the bacterial cell wall. This is achieved by binding to one or more of the penicillin-binding proteins (PBPs), which are essential for cell wall synthesis . The inhibition of PBPs leads to the weakening of the bacterial cell wall, resulting in cell lysis and death .

Comparison with Similar Compounds

Cefetamet is compared with other third-generation cephalosporins such as cefadroxil, cefaclor, cefixime, cefdinir, and ceftibuten . While all these compounds share a similar mechanism of action, cefetamet is unique in its high stability against extended-spectrum β-lactamases and its broad-spectrum activity against both Gram-positive and Gram-negative bacteria . This makes cefetamet particularly effective against resistant bacterial strains .

List of Similar Compounds

• Cefadroxil
• Cefaclor
• Cefixime
• Cefdinir
• Ceftibuten